Cas no 2137601-41-1 (5-(4-Methyl-5-nitropyridin-3-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4-Methyl-5-nitropyridin-3-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2137601-41-1
• MF: C₁₀H₇N₃O₅
• MW: 249.179682016373
• CID: 6034971
• PubChem ID: 165801337
• Update Time: 2025-10-28

5-(4-Methyl-5-nitropyridin-3-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137601-41-1
• EN300-712419
• 5-(4-methyl-5-nitropyridin-3-yl)-1,2-oxazole-3-carboxylic acid
• 5-(4-Methyl-5-nitropyridin-3-yl)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C10H7N3O5/c1-5-6(3-11-4-8(5)13(16)17)9-2-7(10(14)15)12-18-9/h2-4H,1H3,(H,14,15)
• InChI Key： DIJFAGBQQAWAFL-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=NC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.03857033g/mol
• Monoisotopic Mass: 249.03857033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 122Ų

Additional information on 5-(4-Methyl-5-nitropyridin-3-yl)-1,2-oxazole-3-carboxylic acid

5-(4-Methyl-5-nitropyridin-3-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2137601-41-1): A Comprehensive Overview

The compound 5-(4-Methyl-5-nitropyridin-3-yl)-1,2-oxazole-3-carboxylic acid, identified by the CAS registry number 2137601-41-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a 1,2-oxazole ring system. The presence of a nitro group and a methyl substituent on the pyridine ring introduces unique electronic and steric properties, making it a subject of interest in both academic and applied research.

Recent studies have highlighted the importance of 5-(4-Methyl-5-nitropyridin-3-yl)-1,2 oxazole derivatives in the field of medicinal chemistry. The compound's structure allows for versatile functionalization, enabling its use as a scaffold for drug discovery. Researchers have explored its potential as an anti-inflammatory agent, leveraging the nitro group's ability to modulate cellular signaling pathways. Additionally, the methyl substituent enhances the compound's lipophilicity, improving its bioavailability and pharmacokinetic properties.

In terms of synthesis, the preparation of CAS No. 2137601 41 1 involves a multi-step process that typically begins with the formation of the pyridine ring followed by subsequent functionalization. The introduction of the nitro group is often achieved through nitration reactions, while the methyl group can be introduced via alkylation or substitution reactions. The final step involves cyclization to form the 1,2 oxazole ring system, which is crucial for the compound's unique chemical properties.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration in catalysis and sensor technology. Recent advancements in green chemistry have also prompted researchers to investigate more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high purity and functionality.

In conclusion, 5-(4-Methyl 5-nitropyridin 3 yl) 1 2 oxazole 3 carboxylic acid, with its distinctive chemical structure and versatile properties, continues to be a focal point in scientific research. As new applications emerge and synthesis methods improve, this compound is poised to play an increasingly important role in both academic and industrial settings.